Cas no 102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile structure

102996-37-2 structure

Product Name:1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile

CAS No:102996-37-2

MF:C₁₀H₅BrClN₃

MW:282.523799657822

CID:94850

PubChem ID:13537976

Update Time:2025-04-18

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
- 1-(4-bromophenyl)-5-chloropyrazole-4-carbonitrile
- SCHEMBL10854512
- FT-0764177
- DTXSID60543226
- AKOS015899759
- A1838
- 102996-37-2
- Inchi： 1S/C10H5BrClN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key： VUCAYZBSNOAXSW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=C(C#N)C=N1)Cl

Computed Properties

Exact Mass: 280.93565
Monoisotopic Mass: 280.93554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.65
PSA: 41.61

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188738-1g	1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$464	2021-08-05
Chemenu	CM188738-1g	1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$441	2023-02-03
Alichem	A049003281-1g	1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95%	1g	$437.09	2023-09-04
Ambeed	A444717-1g	1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile	102996-37-2	95+%	1g	$397.0	2024-04-26

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Related Literature

1. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833

Related Categories

102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile) Related Products

Recommended suppliers

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd